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Compound of Interest

Compound Name: Tmv-IN-14

Cat. No.: B15606843

This guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and biological characteristics of the Tobacco Mosaic Virus (TMV). The information is
intended for researchers, scientists, and drug development professionals interested in virology,
nanotechnology, and biomaterials.

Physicochemical Properties

Tobacco Mosaic Virus is a well-characterized, rod-shaped plant virus. Its stability and self-
assembling nature have made it a subject of extensive research.[1]
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Property Value Reference
Morphology Rod-shaped, helical symmetry [2][3]
i ~300 nm in length, ~18 nm in
Size ) [415]
diameter
Molecular Weight 39 x 1076 Daltons [2]
Sedimentation Coefficient 194 S
Isoelectric Point pH 3.5
Thermal Inactivation Point
85-88 °C [1]
(TIP)
Dilution End Point (DEP) 1x10n-7 [1]

Longevity in vitro

30 days at 25°C

[1]

Chemical Structure and Composition

TMV is a ribonucleoprotein complex composed of a single-stranded RNA genome enclosed

within a protein capsid.[3]
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Component

Description

Reference

Genome

Single-stranded, positive-
sense RNA

[4]

Genome Size

6,395 - 6,500 nucleotides

[2]4]

Capsid

Composed of 2,130 identical

coat protein subunits

[3]41(6]

Coat Protein (CP) Subunit

158 amino acids

[2][6]

CP Subunit Molecular Weight

~17,500 Daltons

[2]

Structure

Right-handed helical structure
with 16.3 protein subunits per

turn

[4]16]

Central Core

Hollow core with a diameter of
~4 nm

[2]

RNA Location

Coiled within the capsid at a

radius of 4 nm

[7]

Genomic Organization

The TMV genome is a single-stranded RNA molecule that encodes for at least four proteins.

The 5' end is capped with a methylated nucleotide, and the 3' end has a tRNA-like structure.[4]
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Gene (Open Reading

Encoded Protein Function
Frame - ORF)
126 kDa protein (with ) )
Part of the viral replicase
ORF 1 methyltransferase and
) ) complex
helicase domains)
ORF 2 (via readthrough of 183 kDa protein (RNA- ) o
Viral replication
ORF 1) dependent RNA polymerase)
ORF 3 30 kDa Movement Protein Facilitates cell-to-cell spread
(MP) through plasmodesmata
Forms the viral capsid and is
ORF 4 17.5 kDa Coat Protein (CP) involved in long-distance

movement

Experimental Protocols

Virus Propagation and Purification:

A common method for propagating TMV involves the mechanical inoculation of host plants,
such as Nicotiana benthamiana.[8]

¢ Inoculation: The leaves of a healthy host plant are dusted with an abrasive (e.g.,
carborundum) and then gently rubbed with a solution containing purified TMV or sap from an
infected plant.

 Incubation: Plants are maintained in a controlled environment (greenhouse) to allow for viral
replication and spread.

e Harvesting: After a set period, typically 2-4 weeks, the infected leaf tissue is harvested.

 Purification: The harvested tissue is homogenized in a buffer solution. The virus particles are
then purified through a series of centrifugation and precipitation steps, often involving
polyethylene glycol (PEG) precipitation.

o Characterization: The concentration and purity of the final TMV preparation can be
determined by UV-Vis spectrophotometry, with an absorbance maximum at 260 nm.[8]
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Signaling and Replication Pathway

The replication of TMV occurs in the cytoplasm of the host cell and involves the translation of
viral proteins and the replication of the viral RNA genome.

Click to download full resolution via product page
Caption: Overview of the Tobacco Mosaic Virus replication cycle within a host plant cell.

Experimental Workflow: Virus Purification

The following diagram illustrates a typical workflow for the purification of TMV from infected
plant material.
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Caption: A generalized workflow for the purification of Tobacco Mosaic Virus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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